2-(2-((4-chlorobenzyl)thio)thiazol-4-yl)-N-cyclopentylacetamide

• IUPAC Name: 2-[2-[(4-chlorophenyl)methylsulfanyl]-1,3-thiazol-4-yl]-N-cyclopentylacetamide
• InChI: InChI=1S/C17H19ClN2OS2/c18-13-7-5-12(6-8-13)10-22-17-20-15(11-23-17)9-16(21)19-14-3-1-2-4-14/h5-8,11,14H,1-4,9-10H2,(H,19,21)
• InChI Key: FFMGELVNKKBXDT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)CC2=CSC(=N2)SCC3=CC=C(C=C3)Cl
• Molecular Formula: C17H19ClN2OS2
• Molecular Weight: 366.9 g/mol

Description

“2-(2-((4-chlorobenzyl)thio)thiazol-4-yl)-N-cyclopentylacetamide” is a chemical compound that belongs to the thiazole derivative family. Thiazoles are important heterocyclics exhibiting various biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant.

Scientific Research Applications

Anticancer and Antitumor Applications

• Synthesis of Benzimidazole–Thiazole Derivatives: Research has led to the creation of benzimidazole–thiazole derivatives showing promising anticancer activity against HepG2 and PC12 cancer cell lines, underscoring the potential of these compounds in cancer therapy (Z. M. Nofal et al., 2014).
• Evaluation of Antitumor Activity: New derivatives bearing different heterocyclic rings have been synthesized and evaluated for their antitumor activity, highlighting considerable activity against certain cancer cell lines and demonstrating the diversity in therapeutic applications (L. Yurttaş et al., 2015).

Antioxidant and Antimicrobial Properties

• Synthesis of N-substituted-2-amino-1,3,4-thiadiazoles: These compounds have been explored for their cytotoxicity and antioxidant activities, with some showing promising results, indicating their potential for therapeutic use (W. Hamama et al., 2013).
• Antimicrobial Evaluation of Novel Compounds: Research into sulfonamide moiety-bearing heterocyclic compounds has revealed promising antimicrobial agents, demonstrating the breadth of applications beyond antitumor activities (E. Darwish et al., 2014).

Synthesis and Characterization for Bioactive Conformation Studies

• Cyclopropylic Strain-based Conformational Restriction: This strategy has been employed to investigate the bioactive conformation of histamine H3 receptor antagonists, illustrating the chemical versatility and utility in drug design (Mizuki Watanabe et al., 2010).

Anti-inflammatory Agents

• Benzo[b]thiophene Derivatives as Anti-inflammatory Agents: The synthesis of C5-substituted benzo[b]thiophenes has been explored, revealing potent anti-inflammatory activity and expanding the scope of therapeutic research (M. A. Radwan et al., 2009).